Cas no 439096-81-8 (3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile)

3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile is a heterocyclic compound featuring a cyclopentapyridine core functionalized with a benzylsulfanyl group, a 2-methylphenyl substituent, and a nitrile moiety. This structure suggests potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of multiple functional groups enhances its reactivity, enabling diverse derivatization pathways. Its rigid fused-ring system may contribute to selective binding interactions in medicinal chemistry applications. The compound's stability and synthetic accessibility make it a practical building block for exploratory studies in drug discovery and material science. Further characterization would be required to fully assess its physicochemical and biological properties.
3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile structure
439096-81-8 structure
Product Name:3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile
CAS No:439096-81-8
MF:C23H20N2S
MW:356
MDL:MFCD03012109
CID:4651500
Update Time:2025-06-12

3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(BENZYLSULFANYL)-1-(2-METHYLPHENYL)-6,7-DIHYDRO-5H-CYCLOPENTA[C]PYRIDINE-4-CARBONITRILE
    • 3-(benzylsulfanyl)-1-(2-methylphenyl)-5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile
    • 5H-Cyclopenta[c]pyridine-4-carbonitrile, 6,7-dihydro-1-(2-methylphenyl)-3-[(phenylmethyl)thio]-
    • 3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile
    • MDL: MFCD03012109
    • Inchi: InChI=1S/C23H20N2S/c1-16-8-5-6-11-18(16)22-20-13-7-12-19(20)21(14-24)23(25-22)26-15-17-9-3-2-4-10-17/h2-6,8-11H,7,12-13,15H2,1H3
    • InChI Key: VMGSUHCTILZDLH-UHFFFAOYSA-N
    • SMILES: Cc1ccccc1c2c3c(c(c(n2)SCc4ccccc4)C#N)CCC3

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 527.3±50.0 °C at 760 mmHg
  • Flash Point: 272.7±30.1 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile Security Information

3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile Pricemore >>

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Additional information on 3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile

3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile (CAS No. 439096-81-8): An Overview of a Novel Compound in Medicinal Chemistry

3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile (CAS No. 439096-81-8) is a promising compound in the field of medicinal chemistry, attracting significant attention due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopentacpyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile is characterized by a central cyclopentacpyridine core, substituted with a benzylsulfanyl group and a 2-methylphenyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for further research and development.

Recent studies have highlighted the potential of 3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile has shown promise in cancer research. A study conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cells suggests that this compound could be developed into a novel anticancer agent with minimal side effects on healthy cells.

The neuroprotective potential of 3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile has also been explored. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative stress and neurotoxicity induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. The neuroprotective effects are attributed to the compound's ability to enhance antioxidant defenses and reduce inflammation in the brain.

The pharmacokinetic properties of 3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile have been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for drug development. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier further enhance its therapeutic potential.

To further validate the therapeutic potential of 3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile, several preclinical studies are currently underway. These studies aim to evaluate the safety and efficacy of the compound in animal models of various diseases. Preliminary results have been encouraging, with no significant adverse effects observed at therapeutic doses.

In conclusion, 3-(Benzylsulfanyl)-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopentacpyridine-4-carbonitrile (CAS No. 439096-81-8) represents a novel and promising compound with diverse biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for further research and development in medicinal chemistry. Ongoing studies will continue to elucidate its mechanisms of action and optimize its therapeutic potential for various clinical applications.

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